![molecular formula C15H14ClN3O2 B2532705 N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide CAS No. 2415518-87-3](/img/structure/B2532705.png)
N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide, also known as CCP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CCP is a pyrimidine-based compound that has been shown to exhibit anti-inflammatory and anti-tumor properties.
Mechanism of Action
The mechanism of action of N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide is not fully understood, but research suggests that it may work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of certain signaling pathways, such as the NF-κB pathway, which is involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide has been shown to exhibit anti-inflammatory and anti-tumor effects in various in vitro and in vivo studies. In vitro studies have shown that N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide inhibits the production of inflammatory cytokines and chemokines, as well as the proliferation and migration of cancer cells. In vivo studies have shown that N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide reduces inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition of these pathways. However, one limitation of using N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide. One area of interest is the development of more efficient synthesis methods for N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide, which could lead to increased availability and lower costs. Another area of interest is the exploration of N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide as a potential therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide and its potential interactions with other drugs.
Synthesis Methods
The synthesis of N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide involves a multi-step process that begins with the reaction of 3-chloro-4-methoxyaniline with ethyl 2-cyclopropyl-4,6-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. This reaction forms an intermediate, which is then treated with trifluoroacetic acid to obtain the final product, N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide.
Scientific Research Applications
N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. Research has shown that N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide exhibits anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases. N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide has been studied in relation to cancer, arthritis, and other inflammatory diseases.
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O2/c1-21-14-5-4-10(6-11(14)16)19-15(20)13-7-12(9-2-3-9)17-8-18-13/h4-9H,2-3H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGYHCSXRBLAFLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=NC=NC(=C2)C3CC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Chloro-4-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.